5-bromo-2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide
Overview
Description
The compound of interest belongs to a class of chemicals that often possess significant biological or pharmacological activities. Research in this area focuses on developing new synthetic routes, understanding molecular structures, and exploring potential applications based on chemical reactivity and properties.
Synthesis Analysis
Synthetic methods for related compounds often involve multi-step processes including esterification, Claisen-type reactions, Suzuki−Miyaura cross-coupling, and amidation to obtain final products with desired functionalities (Ikemoto et al., 2005). These methodologies could potentially be adapted for the synthesis of the target compound.
Molecular Structure Analysis
X-ray crystallography and spectroscopic methods (IR, NMR) are common tools for determining the molecular structure and confirming the identity of synthesized compounds. For example, the molecular structures of similar benzoxazole derivatives have been elucidated using these techniques, highlighting the importance of hydrogen bonding and π-interactions in stabilizing molecular assemblies (Saeed et al., 2020).
Scientific Research Applications
Synthesis and Chemical Properties
Heterocyclic Compound Synthesis : A study by Yao and Huang (2010) demonstrates the synthesis of a new heterocyclic compound involving a benzoxazole ring, showcasing the chemical reactivity and potential for creating novel compounds with benzoxazole structures (Yao & Huang, 2010).
Benzoxazole as a Building Block : Research by Trost, Dogra, and Franzini (2004) highlights the use of benzoxazole derivatives as building blocks in asymmetric synthesis, particularly for creating alpha-hydroxycarboxylic acid derivatives, indicating its versatility in synthetic chemistry (Trost, Dogra, & Franzini, 2004).
Benzoxazole Synthesis Methodology : Wu et al. (2014) developed an efficient method for synthesizing a range of 2-substituted benzoxazoles, demonstrating the versatility and practicality of benzoxazole compounds in organic synthesis (Wu et al., 2014).
Biological Applications
Anti-Inflammatory and Cytotoxic Agents : Thakral et al. (2022) explored the synthesis of 2-halogenatedphenyl benzoxazole derivatives, revealing significant anti-inflammatory and cytotoxic activities, suggesting potential medicinal applications of benzoxazole compounds (Thakral et al., 2022).
Antipsychotic Agent Analogues : Research by Norman, Kelley, and Hollingsworth (1993) on conformationally restricted derivatives of benzamides, which are structurally related to benzoxazoles, provides insight into the development of potential antipsychotic agents (Norman, Kelley, & Hollingsworth, 1993).
Antibacterial and Antifungal Activities : Ighilahriz-Boubchir et al. (2017) investigated the antibacterial and antifungal properties of 2-benzoylamino-N-phenyl-benzamide derivatives, highlighting the potential of benzoxazole-related compounds in treating infections (Ighilahriz-Boubchir et al., 2017).
properties
IUPAC Name |
5-bromo-2-chloro-N-[2-methyl-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16BrClN2O2/c1-12-3-8-20-19(9-12)26-22(28-20)14-5-4-13(2)18(10-14)25-21(27)16-11-15(23)6-7-17(16)24/h3-11H,1-2H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNYIBYWKAFGPPJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)C)NC(=O)C4=C(C=CC(=C4)Br)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16BrClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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